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Introduction to Independent Component Analysis
(ICA)

Independent Component Analysis (ICA) is a powerful computational method for separating a
multivariate signal into its underlying, statistically independent source signals.[1][2] In the
context of biomedical research and drug development, ICA is extensively utilized for analyzing
complex biological signals, such as electroencephalography (EEG) and
magnetoencephalography (MEG) data. Its primary application is in the removal of artifacts—
unwanted signals originating from non-cerebral sources like eye blinks, muscle activity, or
electrical line noise—from EEG and MEG recordings.[3][4][5] By isolating and removing these
artifacts, researchers can obtain a clearer view of the neural activity of interest, which is crucial
for identifying biomarkers, understanding disease mechanisms, and evaluating the effects of
novel therapeutics on the central nervous system.

This document provides a detailed protocol for running ICA in MATLAB, a widely used
programming environment in the scientific community. We will primarily focus on the use of the
EEGLAB toolbox, a popular open-source software for processing EEG data, which provides a
user-friendly interface for performing ICA.[3][6]

Experimental Protocol: Artifact Removal from EEG
Data using ICA in MATLAB with EEGLAB
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This protocol outlines the step-by-step procedure for applying ICA to EEG data to identify and
remove artifactual components.

2.1. Prerequisites

o MATLAB installed on your computer.

o EEGLAB toolbox downloaded and added to your MATLAB path. The FastICA toolbox is also
recommended for comparison purposes.[6]

2.2. Detailed Methodology

o Load Data: Begin by loading your preprocessed EEG dataset into the EEGLAB environment.
It is recommended to use data that has already been filtered and segmented into epochs,
although continuous data can also be used.[3]

e Run ICA Decomposition:

o Navigate to Tools > Decompose data by ICA.

o Select an ICA algorithm. For general purposes, the default runica (Infomax) algorithm is a
robust choice.[6][7] Other algorithms like JADE and SOBI are also available within
EEGLAB.[6]

o The decomposition process can be computationally intensive and time-consuming,
especially for large datasets.

¢ Inspect ICA Components:

o Once the decomposition is complete, it is essential to inspect the resulting independent
components (ICs) to identify those that represent artifacts.

o Use the Plot > Component maps > In 2-D option to visualize the scalp topography of each
component.

o Use Plot > Component activations (scroll) to view the time course of each component.

« ldentify Artifactual Components:
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o Eye Blinks and Movements: These typically have a strong frontal projection in their scalp
map and a characteristic sharp, high-amplitude waveform in their time course.

o Muscle Artifacts (EMG): These are characterized by high-frequency activity and scalp
topographies located over temporal or neck regions.

o Cardiac Artifacts (ECG): These have a regular, rhythmic pattern in their time course that
corresponds to the heartbeat.

o Automated tools like ICLabel within EEGLAB can assist in the classification of
components.

e Remove Artifactual Components:

o After identifying the artifactual components, navigate to Tools > Remove components from
data.

o Enter the numbers of the components you wish to remove, separated by spaces.
o A new dataset will be created with the selected artifactual components removed.
o Compare Pre- and Post-ICA Data:

o Itis good practice to visually inspect the data before and after component removal to
ensure that the artifacts have been effectively removed without distorting the underlying
neural signals.[3][5] You can do this by plotting the channel data of both datasets.

Data Presentation: Comparison of Common ICA
Algorithms

The choice of ICA algorithm can impact the quality of the decomposition and the computational
resources required. The following table summarizes the characteristics of several popular ICA
algorithms available in MATLAB.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28268452/
https://eeglab.org/tutorials/06_RejectArtifacts/RunICA.html
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/product/b1672459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

. Performance
. L Computational . .
Algorithm Principle E— Memory Usage in Artifact
pee .
Separation
Ranks high in
S returning near-
Minimization of i
) dipolar
Infomax (runica) mutual Moderate Moderate
. . components,
information .
effective for EEG
data.[7]
Returns a large
Extended Extension of number of near-
Moderate Moderate )
Infomax Infomax dipolar
components.[7]
Provides good
discrimination
o between muscle-
Maximization of )
FastICA o Fast High free and muscle-
non-Gaussianity ]
contaminated
recordings in a
short time.[4][8]
Shows good
performance in
Higher-order identifying
JADE statistics Moderate Low components
(cumulants) containing
muscle artifacts.
[4]
Demonstrates
Second-order N
. . stability and
statistics (time- )
SOBI Fast Low good accuracy in
delayed )
. signal
correlations) )
separation.[1]
AMICA Adaptive mixture  Slow High Outperforms

of ICA models

Infomax in the

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.researchgate.net/publication/290538809_Comparison_of_Fast_ICA_and_Gradient_Algorithms_of_Independent_Component_Analysis_for_Separation_of_Speech_Signals
https://www.researchgate.net/publication/290538809_Comparison_of_Fast_ICA_and_Gradient_Algorithms_of_Independent_Component_Analysis_for_Separation_of_Speech_Signals
https://m.youtube.com/watch?v=AKCK7DXa0gY
https://pubmed.ncbi.nlm.nih.gov/24111306/
https://m.youtube.com/watch?v=AKCK7DXa0gY
https://www.iiis.org/CDs2017/CD2017Spring/papers/ZA832BA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

reduction of
muscle artifacts.

Mandatory Visualization: ICA Experimental
Workflow

The following diagram illustrates the logical flow of the Independent Component Analysis
process for artifact removal in MATLAB.
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Caption: Workflow for ICA-based artifact removal in MATLAB.
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[https://www.benchchem.com/product/b1672459#matlab-tutorial-for-running-independent-
component-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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